Cas no 10448-10-9 (Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl-)

Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl- structure
10448-10-9 structure
Product Name:Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl-
CAS No:10448-10-9
MF:C23H30O4Si4
MW:482.823910236359
CID:180141
PubChem ID:25288
Update Time:2025-04-19

Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl-
    • 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
    • 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-[1,3 ,5,7,2,4,6,8]cyclotetrasiloxane
    • 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
    • 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-cyclotetrasiloxane
    • 2.4.6-Triphenyl-2.4.6.8.8-pentamethyl-cyclotetrasiloxan
    • AC1L18U3
    • cis-Pentamethyltriphenylcyclotetrasiloxane
    • CYCLOTETRASILOXANE, PENTAMETHYLTRIPHENYL-
    • LS-58855
    • Pentamethyl-triphenyl-cyclotetrasiloxan
    • SureCN6114234
    • 51134-24-8
    • 10448-10-9
    • DTXSID40908995
    • YUXFWUGNPZLEJN-UHFFFAOYSA-N
    • SCHEMBL6114234
    • Cyclotetrasiloxane, 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-
    • Inchi: 1S/C23H30O4Si4/c1-28(2)24-29(3,21-15-9-6-10-16-21)26-31(5,23-19-13-8-14-20-23)27-30(4,25-28)22-17-11-7-12-18-22/h6-20H,1-5H3
    • InChI Key: YUXFWUGNPZLEJN-UHFFFAOYSA-N
    • SMILES: [Si]1(C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 482.1221
  • Monoisotopic Mass: 482.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9A^2

Experimental Properties

  • Density: 1.1
  • Boiling Point: 426°Cat760mmHg
  • Flash Point: 180.5°C
  • Refractive Index: 1.547
  • PSA: 36.92
  • LogP: 3.70580
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